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Compound of Interest

Compound Name: BP Fluor 430 azide

Cat. No.: B15622373

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) requirements, and detailed operational and disposal plans for handling BP
Fluor 430 azide. It is intended for researchers, scientists, and drug development professionals
to ensure the safe and effective use of this compound in the laboratory.

Hazard Identification and Chemical Properties

BP Fluor 430 azide is a fluorescent dye containing an azide functional group. Organic azides
are energetic compounds that can be sensitive to heat, shock, and friction, posing a potential
explosion hazard.[1][2][3] The azide group also imparts toxicity similar to that of cyanide.[1][2]
BP Fluor 430 is a water-soluble, green-fluorescent dye.[4][5]

Key Chemical Data for BP Fluor 430 Azide:
e Synonyms: Alexa Fluor 430 Azide, AZDye 430 Azide[6]
e Molecular Formula: C25H30F3N506S[4]

e Molecular Weight: 585.60 g/mol [4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal
safety. The required PPE varies depending on the specific task being performed.
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This table is a summary of recommended PPE. Always consult the specific Safety Data Sheet

(SDS) and your institution's safety guidelines.

Step-by-Step Handling and Operational Plan

3.1. Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage in a well-
ventilated area.[7]
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» Labeling: Ensure the container is clearly labeled with the chemical name, hazard symbols,
and date of receipt.

» Storage: Store BP Fluor 430 azide in a cool, dry, and dark place, away from heat, light, and
shock.[1][2] Recommended long-term storage is at -20°C.[8][9] Store separately from
incompatible materials such as acids, heavy metals, and oxidizing agents.[3][10]

3.2. Weighing and Solution Preparation

» Location: All weighing and solution preparation must be conducted in a certified chemical
fume hood.[9]

o Utensils: Use anti-static weighing boats and non-metallic (plastic or ceramic) spatulas to
avoid generating static electricity or creating shock-sensitive metal azides.[7][10]

 Aliquotting: Weigh only the minimum amount of the solid compound required for the
experiment.[11]

» Solvent Choice: Dissolve the solid azide in a compatible solvent. Crucially, avoid using
halogenated solvents like dichloromethane or chloroform, as they can form highly explosive
di- and tri-azidomethane.[1][2][10]

e Procedure: Add the solid to the solvent slowly while stirring.
3.3. Experimental Use

e Controlled Environment: Conduct all reactions involving BP Fluor 430 azide in a chemical
fume hood, preferably behind a blast shield.[3]

e Avoid Heat and Friction: Do not heat the compound unless absolutely necessary and with
appropriate safety measures in place. Avoid using ground glass joints which can create
friction.[3][7]

e Incompatible Materials: Keep the reaction setup free of incompatible materials, especially
acids and heavy metals.[10]

Disposal Plan
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Proper disposal of azide-containing waste is critical to prevent the formation of explosive

compounds in the drainage system.

Waste Segregation: All waste contaminated with BP Fluor 430 azide (e.g., pipette tips,
gloves, excess solutions) must be collected in a dedicated, clearly labeled, non-metallic
waste container.[2][10]

Aqueous Waste: Collect all aqueous waste in a designated sealed container. Do not pour
azide solutions down the drain, as they can react with lead or copper pipes to form highly
explosive metal azides.[11]

Solid Waste: Collect contaminated solid waste in a separate, sealed, and labeled plastic bag
or container.[7]

Deactivation (for dilute solutions): Dilute aqueous solutions of sodium azide (a related
compound) can be deactivated with nitrous acid. This procedure should only be performed
by trained personnel in a chemical fume hood.[11] However, it is generally recommended to
dispose of all azide waste through your institution's hazardous waste program.[10][11]

Final Disposal: All azide-containing waste must be disposed of through your institution's
official chemical waste program.[10]

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[9]
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» Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection if necessary. Absorb the spill with an inert material (e.g., sand or vermiculite) and
collect it in a sealed container for disposal as hazardous waste.[9]
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Caption: Workflow for the safe handling of BP Fluor 430 azide from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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